Cas no 10366-35-5 (2-chloropyridine-3-carboxamide)
2-Chloropyridine-3-carboxamide is a versatile heterocyclic compound featuring a chlorinated pyridine ring with a carboxamide functional group at the 3-position. This structure lends itself to applications in pharmaceutical and agrochemical synthesis, serving as a key intermediate in the development of active ingredients. The chlorine substituent enhances reactivity, facilitating nucleophilic substitution reactions, while the carboxamide group offers opportunities for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for research and industrial processes. The compound is particularly valued in medicinal chemistry for constructing biologically active molecules, including potential enzyme inhibitors and receptor modulators.
10366-35-5 structure
Product Name:2-chloropyridine-3-carboxamide
CAS No:10366-35-5
MF:C6H5ClN2O
MW:156.56970000267
MDL:MFCD00006237
CID:48555
PubChem ID:82588
Update Time:2025-06-09
2-chloropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloronicotinamide
- 2-Chloropyridine-3-carboxamide
- RARECHEM AH CK 0070
- TIMTEC-BB SBB004012
- 2-CHLORO-PYRIDIN-3-CARBOXYLIC ACID AMIDE
- 2-Chloro-N,N'-dimethylnicotinamide
- 2-CHLORONICOTINAMIDE CNAM
- 2-chloro-3-pyridinecarboxamide
- 2-CHLORONICOTINALDEHYDE
- 2-chloro-nicotinic acid amide
- 3-Pyridinecarboxamide,2-chloro
- chloro-2 amido-3 pyridine
- chloronicotinamide
- Nicotinamide,2-chloro- (6CI,7CI)
- NS00015770
- Z33546502
- O10758
- BB 0256004
- SY006428
- Q-103366
- 3-Pyridinecarboxamide, 2-chloro-
- MFCD00006237
- A23892
- EN300-26649
- 10366-35-5
- BCP23241
- AM20050624
- EINECS 233-808-9
- SB76027
- SCHEMBL38770
- InChI=1/C6H5ClN2O/c7-5-4(6(8)10)2-1-3-9-5/h1-3H,(H2,8,10)
- YQ93YP7F5E
- 2-Chloronicotinamide, 98%
- Nicotinamide, 2-chloro-
- DTXSID80145983
- 2-chloronicotinic acid amide
- 2-chloro-nicotinamide
- CS-0030384
- FT-0611978
- AKOS000121160
- AC-907/25014103
- STR06653
- ZQZAHPFFZWEUCL-UHFFFAOYSA-
- 2-Chloronicotinamide,99%
- DTXCID2068474
- DB-002160
- 2-chloropyridine-3-carboxamide
-
- MDL: MFCD00006237
- Inchi: 1S/C6H5ClN2O/c7-5-4(6(8)10)2-1-3-9-5/h1-3H,(H2,8,10)
- InChI Key: ZQZAHPFFZWEUCL-UHFFFAOYSA-N
- SMILES: ClC1C(C(N)=O)=CC=CN=1
- BRN: 119026
Computed Properties
- Exact Mass: 156.00900
- Monoisotopic Mass: 156.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: Yellow crystals.
- Density: 1.4411 (rough estimate)
- Melting Point: 162.0 to 167.0 deg-C
- Boiling Point: 313.7 °C at 760 mmHg
- Flash Point: 143.5℃
- Refractive Index: 1.5400 (estimate)
- PSA: 55.98000
- LogP: 1.53420
- Solubility: Not available
2-chloropyridine-3-carboxamide Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Safety Term:S26;S37/39
2-chloropyridine-3-carboxamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloropyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1404-5g |
2-chloropyridine-3-carboxamide |
10366-35-5 | 98.0%(GC) | 5g |
¥140.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1404-25g |
2-chloropyridine-3-carboxamide |
10366-35-5 | 98.0%(GC) | 25g |
¥490.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C210A-25g |
2-chloropyridine-3-carboxamide |
10366-35-5 | 97% | 25g |
¥118.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C210A-100g |
2-chloropyridine-3-carboxamide |
10366-35-5 | 97% | 100g |
¥378.0 | 2022-05-30 | |
| Alichem | A029009426-250mg |
2-Chloronicotinamide |
10366-35-5 | 98% | 250mg |
$748.00 | 2023-09-04 | |
| Alichem | A029009426-500mg |
2-Chloronicotinamide |
10366-35-5 | 98% | 500mg |
$960.40 | 2023-09-04 | |
| Alichem | A029009426-1g |
2-Chloronicotinamide |
10366-35-5 | 98% | 1g |
$1634.45 | 2023-09-04 | |
| Fluorochem | 009758-1g |
2-Chloronicotinamide |
10366-35-5 | 97% | 1g |
£12.00 | 2022-03-01 | |
| Fluorochem | 009758-5g |
2-Chloronicotinamide |
10366-35-5 | 97% | 5g |
£14.00 | 2022-03-01 | |
| Fluorochem | 009758-25g |
2-Chloronicotinamide |
10366-35-5 | 97% | 25g |
£40.00 | 2022-03-01 |
2-chloropyridine-3-carboxamide Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:10366-35-5)2-Chloropyridine-3-carboxamide
Order Number:1639629
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:10366-35-5)2-氯烟酰胺
Order Number:LE1639629
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
2-chloropyridine-3-carboxamide Related Literature
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Nemai C. Ganguly,Pallab Mondal,Sushmita Roy,Partha Mitra RSC Adv. 2014 4 55640
-
Ju-You Lu RSC Adv. 2019 9 13414
-
Niu-niu Zhang,Zhi-yong Liu,Jie Liang,Yun-xiang Tang,Lu Qian,Ya-min Gao,Tian-yu Zhang,Ming Yan Med. Chem. Commun. 2018 9 1293
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4. Recent advances in the tandem copper-catalyzed Ullmann–Goldberg N-arylation–cyclization strategiesJyoti M. Honnanayakanavar,Owk Obulesu,Surisetti Suresh Org. Biomol. Chem. 2022 20 2993
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Sjoerd Slagman,Wolf-Dieter Fessner Chem. Soc. Rev. 2021 50 1968
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